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Compound of Interest

Compound Name: UniPR505

Cat. No.: B12419210 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for UniPR505 could not be located. The

following guidance is based on general laboratory safety protocols for handling research-grade

chemical compounds of unknown toxicity and information available for the class of EphA2

antagonists. It is imperative to treat UniPR505 as a potentially hazardous substance and to

exercise caution. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with UniPR505. The content herein outlines

operational and disposal plans to ensure the safe handling of this compound.

Quantitative Data Summary
The following table summarizes the available quantitative data for UniPR505.
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Property Value

Chemical Name UniPR505

Molecular Formula C₃₉H₅₇N₃O₅

Molecular Weight 647.89 g/mol

Appearance Solid

Purity >98%

Storage Temperature -20°C

Solubility Soluble in DMSO

Hazard Class Not classified; handle as potentially hazardous

Personal Protective Equipment (PPE) See Protocol Below

Disposal Via licensed chemical waste disposal contractor

Experimental Protocol: Safe Handling of UniPR505
This protocol details the step-by-step methodology for the safe handling of UniPR505 in a

laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All work with solid UniPR505 and its solutions must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Change gloves

immediately if contaminated.

Body Protection: A fully buttoned laboratory coat is required.

2. Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/product/b12419210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: If handling the solid compound, weigh it out within the chemical fume hood. Avoid

creating dust.

Solution Preparation: When preparing solutions (e.g., in DMSO), add the solvent to the solid

UniPR505 slowly to prevent splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.

3. Spill and Emergency Procedures

Minor Spills:

Alert others in the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the contaminated absorbent material into a sealed, labeled waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate the area immediately.

Notify your supervisor and institutional EHS.

Prevent entry to the area until it has been decontaminated by trained personnel.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

4. Storage

Store UniPR505 in a tightly sealed container in a cool, dry, and well-ventilated area at -20°C.

Keep away from incompatible materials.

5. Disposal Plan

Waste Identification: All materials contaminated with UniPR505, including unused

compound, solutions, and disposables (e.g., pipette tips, tubes, gloves), must be considered

chemical waste.

Waste Segregation:

Collect solid waste in a designated, sealed, and clearly labeled container for "UniPR505
Waste."

Collect liquid waste (e.g., solutions in DMSO) in a separate, sealed, and labeled container.

Do not mix with other waste streams unless compatibility is known.[1]

Container Management: Keep waste containers closed when not in use and store them in a

designated, secure area.

Final Disposal: Arrange for the disposal of all UniPR505 waste through your institution's EHS

department or a licensed chemical waste disposal contractor.[1] Do not dispose of

UniPR505 down the drain.

Mandatory Visualizations
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UniPR505 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of UniPR505.
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Mechanism of EphA2 Antagonism
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Caption: UniPR505 acts as an antagonist to the EphA2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419210#personal-protective-equipment-for-
handling-unipr505]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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